Cas no 1694901-90-0 (2-(dimethoxymethyl)cycloheptane-1,3-dione)
1694901-90-0 structure
Product Name:2-(dimethoxymethyl)cycloheptane-1,3-dione
CAS No:1694901-90-0
MF:C10H16O4
MW:200.231643676758
CID:6048662
PubChem ID:107430785
Update Time:2024-01-12
2-(dimethoxymethyl)cycloheptane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(dimethoxymethyl)cycloheptane-1,3-dione
- 1,3-Cycloheptanedione, 2-(dimethoxymethyl)-
- EN300-1125133
- 1694901-90-0
-
- Inchi： 1S/C10H16O4/c1-13-10(14-2)9-7(11)5-3-4-6-8(9)12/h9-10H,3-6H2,1-2H3
- InChI Key： VVFQIMWMDXMYFB-UHFFFAOYSA-N
- SMILES： C1(=O)CCCCC(=O)C1C(OC)OC
Computed Properties
- Exact Mass: 200.10485899g/mol
- Monoisotopic Mass: 200.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.100±0.06 g/cm3(Predicted)
- Boiling Point: 304.5±27.0 °C(Predicted)
- pka: 9.09±0.20(Predicted)
2-(dimethoxymethyl)cycloheptane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125133-0.05g |
2-(dimethoxymethyl)cycloheptane-1,3-dione |
1694901-90-0 | 95% | 0.05g |
$768.0 | 2023-10-26 | |
| Enamine | EN300-1125133-0.1g |
2-(dimethoxymethyl)cycloheptane-1,3-dione |
1694901-90-0 | 95% | 0.1g |
$804.0 | 2023-10-26 | |
| Enamine | EN300-1125133-0.25g |
2-(dimethoxymethyl)cycloheptane-1,3-dione |
1694901-90-0 | 95% | 0.25g |
$840.0 | 2023-10-26 | |
| Enamine | EN300-1125133-0.5g |
2-(dimethoxymethyl)cycloheptane-1,3-dione |
1694901-90-0 | 95% | 0.5g |
$877.0 | 2023-10-26 | |
| Enamine | EN300-1125133-1.0g |
2-(dimethoxymethyl)cycloheptane-1,3-dione |
1694901-90-0 | 1g |
$1142.0 | 2023-05-24 | ||
| Enamine | EN300-1125133-2.5g |
2-(dimethoxymethyl)cycloheptane-1,3-dione |
1694901-90-0 | 95% | 2.5g |
$1791.0 | 2023-10-26 | |
| Enamine | EN300-1125133-5.0g |
2-(dimethoxymethyl)cycloheptane-1,3-dione |
1694901-90-0 | 5g |
$3313.0 | 2023-05-24 | ||
| Enamine | EN300-1125133-10.0g |
2-(dimethoxymethyl)cycloheptane-1,3-dione |
1694901-90-0 | 10g |
$4914.0 | 2023-05-24 | ||
| Enamine | EN300-1125133-1g |
2-(dimethoxymethyl)cycloheptane-1,3-dione |
1694901-90-0 | 95% | 1g |
$914.0 | 2023-10-26 | |
| Enamine | EN300-1125133-5g |
2-(dimethoxymethyl)cycloheptane-1,3-dione |
1694901-90-0 | 95% | 5g |
$2650.0 | 2023-10-26 |
2-(dimethoxymethyl)cycloheptane-1,3-dione Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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